Samarium Chemical and Physical Properties

Names and Identifiers

- Samarium
- Samariumpowdermesh
- SamariumchipsNREO
- SamariumingotNREO
- SamariumfoilNREOmmthickcagxmm
- SamariumpowderREOmesh
- Samarium powder
- Samarium chips
- Samarium ingot
- Samarium foil
- Samarium standard
- Samarium pieces
- Samarium ICP Standard
- Samarium ICP Std.
- (T-4)-Ceriumhydroxide
- Cer(IV)-hydroxid
- CERIC HYDROXIDE
- CERIC OXIDE HYDRATED
- CERIUM (IV) HYDROXIDE
- cerium hydroxide
- cerium iodide
- cerium nickel stannide
- cerium triiodide
- cerium(III) iodide
- Cerium(IV)hydrate
- Ceriumhydroxidemin
- ceriumperhydroxide
- cerous iodide
- metallic samarium
- Samariumpowder
- Samariumchips
- Samariumingot
- Samariumfoil
- Ultra Thin Samarium Nanofoil
- BP-21451
- Samarium ingot/button, ca. 50.8mm (2.0in) dia
- MFCD00011233
- Samarium foil, 3N
- Samarium, lump, 25 mm max. lump size, weight 10 g, purity 99.9%
- Samarium, powder, 500 max. part. size (micron), weight 10 g, purity 99.9%
- Samarium Nanofoil
- Samarium Metal Organic Framework
- Samarium foil, 0.025mm (0.001in) thick
- Samarium, foil, 50x50mm, thickness 0.25mm, as rolled, 99%
- Samarium, powder, 500 max. part. size (micron), weight 20 g, purity 99.9%
- NS00082234
- samario
- 7440-19-9
- Lanthanum Vanadium (LaVO3) Sputtering Targets
- Samarium powder,99.9%
- Samarium pieces, sublimed dendritic
- DTXCID6047652
- D78246
- DTXSID4064688
- KZUNJOHGWZRPMI-UHFFFAOYSA-N
- Samarium foil, 0.62mm (0.024in) thick
- Samarium Metallicum
- Samarium, powder, max. particle size 500 micron, weight 50 g, purity 99.9%
- AKOS024438061
- Samarium foil, 1.0mm (0.04in) thick
- Samarium powder, -40 mesh
- Samarium pieces, 12mm (0.47in) & down
- Samarium - Sm @ 1000 microg/mL in 5% HNO3
- DB12403
- 62Sm
- Samarium foil, 0.25mm (0.01in) thick
- Samarium, elemental
- Samarium Standard: Sm @ 10000 microg/mL in 5% HNO3
- Samarium, lump, 25 mm max. lump size, weight 50 g, purity 99.9%
- Samarium, foil, not light tested, 25x25mm, thickness 0.025mm, as rolled, 99%
- Samarium rod, 12.7mm (0.5in) dia
- Samarium ingot, 3N
- AMY22263
- Samarium, rod, 100mm, diameter 6.35mm, cast, 99%
- CHEBI:33374
- samarium atom
- Samarium chunks,99.9%
- 42OD65L39F
- Samarium Standard: Sm @ 1000 microg/mL in 5% HNO3
- Samarium foil, 0.127mm (0.005in) thick
- Q1819
- Samarium, foil, not light tested, 50x50mm, thickness 0.025mm, as rolled, 99%
- Samarium powder (99.9% REO) 325 mesh
- Samarium, foil, thickness 0.5 mm, 15 mm diameter, purity 99%
- 1,2-Diacylglycerol-LD-SM-pool
- Samarium, lump, 25 mm max. lump size, weight 20 g, purity 99.9%
- EINECS 231-128-7
- Samarium, foil, 50x50mm, thickness 0.1mm, as rolled, 99%
- Samarium pieces, 3N
- Samarium rod, 6.35mm (0.25in) dia
- Samarium, foil, not light tested, 25x25mm, thickness 0.005mm, as rolled, 99%
- Samarium, foil, 25x25mm, thickness 0.1mm, as rolled, 99%
- Samarium, foil, 25x25mm, thickness 0.25mm, as rolled, 99%
- Samarium Metal-Organic Framework
- UNII-42OD65L39F
- Samarium foil, 0.1mm (0.004in) thick
- Samarium, foil, thickness 0.7 mm, 15 mm diameter, purity 99%
- HSDB 7863
- SAMARIUM [MI]
- Samarium, rod, 50mm, diameter 6.35mm, cast, 99%
- Samarium149
- EINECS (231-128-7)
- Sm
- MDL： MFCD00011233
- Inchi： 1S/Sm
- InChI Key： KZUNJOHGWZRPMI-UHFFFAOYSA-N
- SMILES： [Sm]

Computed Properties

Exact Mass: 151.92000
Monoisotopic Mass: 151.91974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 1
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Gray white metal crystals. Hard like iron, good ductility, poor conductivity. The ability to capture neutrons is very strong (especially 149sm and 151sm). The color darkens due to oxidation in the air.
Density: 7.47
Melting Point: 1074 ºC
Boiling Point: 1794 ºC
Water Partition Coefficient: Insoluble in water.
PSA: 0.00000
LogP: 0.00000
Merck: 13,8425
Sensitiveness: Air & Moisture Sensitive
Solubility: Not determined

Samarium Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H228,H261,H373
Warning Statement： P210,P231+P232,P422
Hazardous Material transportation number：UN 3089 4.1/PG 3
WGK Germany：3
Hazard Category Code： R15;R33
Safety Instruction： S16-S30-S33
FLUKA BRAND F CODES：1-10
Hazardous Material Identification：
HazardClass：4.2
PackingGroup：I
TSCA：Yes
Packing Group：I
Hazard Level：4.2
Safety Term：4.2
Packing Group：I
Risk Phrases：R11

Samarium Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	62-6235-5g	Samarium powder (99.9% REO) 325 mesh	7440-19-9	(99.9% REO)	5g	￥ 975	2022-04-25
BAI LING WEI Technology Co., Ltd.	62-6235-25g	Samarium powder (99.9% REO) 325 mesh	7440-19-9	(99.9% REO)	25g	￥ 3810	2022-04-25
BAI LING WEI Technology Co., Ltd.	613156-10G	Samarium, 99.9%, trace metal basis, 40 mesh	7440-19-9	99.9%	10G	¥ 1227	2021-07-08
BAI LING WEI Technology Co., Ltd.	613156-50G	Samarium, 99.9%, trace metal basis, 40 mesh	7440-19-9	99.9%	50G	¥ 4288	2021-07-08
TRC	S110610-1g	Samarium	7440-19-9		1g	$ 75.00	2023-09-06
TRC	S110610-2.5g	Samarium	7440-19-9		2.5g	$ 150.00	2023-09-06
TRC	S110610-5g	Samarium	7440-19-9		5g	$ 224.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SC792-500g	Samarium	7440-19-9	99.9%,metals basis,Chunks	500g	￥2165.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SC792-25g	Samarium	7440-19-9	99.9%,metals basis,Chunks	25g	￥197.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SC792-100g	Samarium	7440-19-9	99.9%,metals basis,Chunks	100g	￥606.0	2022-05-30

Samarium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:7440-19-9)金属钐 3N/4N

Order Number:LE18928733;LE18928766

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:48

Price ($):discuss personally

Email:18501500038@163.com

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2. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

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3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

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5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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Cas no 7440-19-9 (Samarium)